N-(4-methoxyphenyl)-4-{[phenyl(phenylsulfonyl)amino]methyl}benzamide

• IUPAC Name: 4-[[N-(benzenesulfonyl)anilino]methyl]-N-(4-methoxyphenyl)benzamide
• InChI: InChI=1S/C27H24N2O4S/c1-33-25-18-16-23(17-19-25)28-27(30)22-14-12-21(13-15-22)20-29(24-8-4-2-5-9-24)34(31,32)26-10-6-3-7-11-26/h2-19H,20H2,1H3,(H,28,30)
• InChI Key: GGQWXJQFOMDJBY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)CN(C3=CC=CC=C3)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C27H24N2O4S
• Molecular Weight: 472.6 g/mol

Description

N-(4-methoxyphenyl)-4-{[phenyl(phenylsulfonyl)amino]methyl}benzamide, also known as MPAM-BZ, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

N-(4-methoxyphenyl)-4-{[phenyl(phenylsulfonyl)amino]methyl}benzamide is believed to exert its effects by binding to a specific site on the surface of cells known as the sigma-1 receptor. This receptor is involved in various cellular processes, including neurotransmitter signaling, ion channel regulation, and cell survival. By binding to the sigma-1 receptor, this compound can modulate these processes and produce its effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are diverse and depend on the specific application. In neuroscience, this compound has been shown to enhance the release of certain neurotransmitters, including dopamine and acetylcholine, and improve cognitive function in animal models. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce cell death. In drug discovery, this compound has been used as a lead compound for the development of new drugs with improved efficacy and safety profiles.

Advantages and Limitations for Lab Experiments

The advantages of using N-(4-methoxyphenyl)-4-{[phenyl(phenylsulfonyl)amino]methyl}benzamide in lab experiments include its specificity for the sigma-1 receptor, its ability to modulate various cellular processes, and its potential applications in various fields. However, the limitations of using this compound in lab experiments include its limited solubility in aqueous solutions, its potential toxicity at high concentrations, and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of N-(4-methoxyphenyl)-4-{[phenyl(phenylsulfonyl)amino]methyl}benzamide. One direction is to further investigate its potential applications in neuroscience, cancer research, and drug discovery. Another direction is to develop new analogs of this compound with improved efficacy and safety profiles. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various cellular processes.

Synthesis Methods

N-(4-methoxyphenyl)-4-{[phenyl(phenylsulfonyl)amino]methyl}benzamide can be synthesized using a multi-step process that involves the reaction of 4-methoxybenzoyl chloride with 4-aminomethylbenzenesulfonyl chloride in the presence of a base. The resulting intermediate is then reacted with phenyl magnesium bromide to yield this compound.

Scientific Research Applications

N-(4-methoxyphenyl)-4-{[phenyl(phenylsulfonyl)amino]methyl}benzamide has been studied for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, this compound has been shown to enhance the activity of certain neurotransmitters and improve cognitive function in animal models. In cancer research, this compound has been investigated as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. In drug discovery, this compound has been used as a lead compound for the development of new drugs.